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Compound of Interest

Compound Name: Oxocan-5-one

Cat. No.: B2910558 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information and step-by-step

procedures for the safe disposal of Oxocan-5-one, a heterocyclic compound with applications

in chemical synthesis. Adherence to these guidelines is critical due to its potential hazards.

Oxocan-5-one is classified with GHS hazard statements indicating it can cause skin irritation

(H315), serious eye irritation (H319), and respiratory irritation (H335)[1]. The precautionary

statement P501 specifically mandates that this substance and its container be disposed of at

an approved waste disposal plant[1]. Due to the absence of a specific, detailed Safety Data

Sheet (SDS) for Oxocan-5-one, the following disposal procedures are based on general best

practices for cyclic ketones and aliphatic ethers, ensuring a high standard of safety.

Key Chemical and Physical Properties
A summary of the known quantitative data for Oxocan-5-one is presented below. Note that

some physical properties are computed estimates due to the limited availability of experimental

data.
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Property Value Source

Molecular Formula C₇H₁₂O₂ PubChem[1]

Molecular Weight 128.17 g/mol PubChem[1]

XLogP3 0.2 PubChem[1]

Boiling Point
~70 °C at 5 Torr (for Oxocan-2-

one)
ChemicalBook[2]

Operational and Disposal Plan
This section outlines the necessary personal protective equipment (PPE), engineering controls,

and a step-by-step guide for the disposal of Oxocan-5-one.

I. Personal Protective Equipment (PPE) and Engineering
Controls
Before handling Oxocan-5-one, ensure the following safety measures are in place:

Eye Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards.

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene.

Skin and Body Protection: A lab coat or chemical-resistant apron is required.

Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation of vapors.

II. Step-by-Step Disposal Procedure
The primary recommended method for the disposal of Oxocan-5-one is through a licensed

hazardous waste disposal company. The following steps provide a general workflow for its

collection and preparation for disposal.

Segregation and Collection:

Collect waste Oxocan-5-one in a dedicated, properly labeled, and sealed container.
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Do not mix with other chemical waste unless compatibility is confirmed to avoid potentially

hazardous reactions. The container should be made of a material compatible with cyclic

ketones and ethers.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Oxocan-5-one," and the associated hazard symbols (irritant).

Storage:

Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary

containment area away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the waste manifest with all necessary information about the chemical.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of Oxocan-5-one.
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Caption: Logical workflow for the safe disposal of Oxocan-5-one.
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By following these procedures, laboratory personnel can ensure the safe handling and disposal

of Oxocan-5-one, minimizing risks to themselves and the environment. Always consult with

your institution's safety officer for specific guidance and to ensure compliance with local and

national regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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